Cas no 310453-09-9 (5-Bromo-N-cyclooctyl-2-furamide)

• Product Name: 5-Bromo-N-cyclooctyl-2-furamide
• CAS No: 310453-09-9
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• CID: 916329
• PubChem ID: 762748
• Update Time: 2025-06-13

5-Bromo-N-cyclooctyl-2-furamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-cyclooctylfuran-2-carboxamide
• 5-bromo-N-cyclooctyl-2-furamide
• CS-0318134
• 310453-09-9
• STK416129
• CHEMBL1589508
• AB00076644-01
• BS-35938
• 2-Furancarboxamide, 5-bromo-N-cyclooctyl-
• SR-01000200785
• SR-01000200785-1
• AKOS001207517
• MLS001008491
• Cambridge id 5246878
• DTXSID10354061
• SMR000495908
• CBDivE_008271
• MFCD00441287
• DB-213087
• Oprea1_865156
• HMS2818I24
• CHEMBRDG-BB 5246878
• 5-Bromo-N-cyclooctyl-2-furamide

• MDL： MFCD00441287
• Inchi： 1S/C13H18BrNO2/c14-12-9-8-11(17-12)13(16)15-10-6-4-2-1-3-5-7-10/h8-10H,1-7H2,(H,15,16)
• InChI Key： QHJMYECJBHGFHH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2CCCCCCC2)=O)O1

Computed Properties

• Exact Mass: 299.05200
• Monoisotopic Mass: 299.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.24000
• LogP: 4.27570

Additional information on 5-Bromo-N-cyclooctyl-2-furamide

Research Brief on 5-Bromo-N-cyclooctyl-2-furamide (CAS: 310453-09-9): Recent Advances and Applications

5-Bromo-N-cyclooctyl-2-furamide (CAS: 310453-09-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique furanamide structure and cyclooctyl substituent, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the context of targeting specific enzymatic pathways and protein-protein interactions.

One of the key areas of interest is the compound's utility in the development of kinase inhibitors. Kinases play a critical role in cellular signaling, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Researchers have demonstrated that 5-Bromo-N-cyclooctyl-2-furamide can serve as a scaffold for designing potent and selective kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of novel inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently altered in various cancers.

In addition to its applications in kinase inhibition, 5-Bromo-N-cyclooctyl-2-furamide has also been investigated for its potential as a modulator of G-protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes, making them attractive targets for drug development. Preliminary data from a recent study suggest that derivatives of this compound exhibit promising binding affinities for certain GPCR subtypes, opening new avenues for the treatment of neurological and metabolic disorders.

The synthetic accessibility of 5-Bromo-N-cyclooctyl-2-furamide further enhances its appeal as a research tool. Recent advancements in synthetic methodologies have enabled the efficient production of this compound and its derivatives, facilitating high-throughput screening and structure-activity relationship (SAR) studies. For example, a 2024 report in Organic Letters detailed a novel one-pot synthesis route that significantly improves yield and purity, thereby reducing production costs and accelerating research efforts.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 5-Bromo-N-cyclooctyl-2-furamide-based compounds. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations, with several preclinical studies currently underway.

In conclusion, 5-Bromo-N-cyclooctyl-2-furamide (CAS: 310453-09-9) represents a valuable chemical entity with diverse applications in drug discovery. Its role as a scaffold for kinase inhibitors and GPCR modulators underscores its potential in addressing unmet medical needs. Continued research and development efforts are expected to further elucidate its therapeutic potential and pave the way for novel treatments in oncology, neurology, and beyond.